Cas no 1396856-36-2 (N-4-(furan-2-yl)butan-2-yl-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-4-(furan-2-yl)butan-2-yl-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1396856-36-2
• MF: C₂₃H₂₃N₅O₂
• MW: 401.461024522781
• CID: 5938065
• PubChem ID: 71794477
• Update Time: 2025-07-17

N-4-(furan-2-yl)butan-2-yl-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(furan-2-yl)butan-2-yl-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• N-[4-(furan-2-yl)butan-2-yl]-1-(2-methylphenyl)-5-pyridin-4-yltriazole-4-carboxamide
• VU0541508-1
• 1396856-36-2
• AKOS024544939
• F6252-1520
• N-[3-(2-furyl)-1-methylpropyl]-1-(2-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxamide
• N-[4-(furan-2-yl)butan-2-yl]-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• N-(4-(furan-2-yl)butan-2-yl)-5-(pyridin-4-yl)-1-(o-tolyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C23H23N5O2/c1-16-6-3-4-8-20(16)28-22(18-11-13-24-14-12-18)21(26-27-28)23(29)25-17(2)9-10-19-7-5-15-30-19/h3-8,11-15,17H,9-10H2,1-2H3,(H,25,29)
• InChI Key： ZWYJJBGACHPMKG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C)C(C2=CC=NC=C2)=C(C(NC(CCC2=CC=CO2)C)=O)N=N1

Computed Properties

• Exact Mass: 401.18517499g/mol
• Monoisotopic Mass: 401.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on N-4-(furan-2-yl)butan-2-yl-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of N-4-(furan-2-yl)butan-2-yl-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS 1396856-36-2)

The compound N-4-(furan-2-yl)butan-2-yl-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS 1396856-36-2) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its unique combination of furan, pyridine, and triazole moieties makes it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to known bioactive compounds.

In recent years, the demand for heterocyclic compounds like N-4-(furan-2-yl)butan-2-yl-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide has surged due to their versatility in drug design. The furan ring and pyridine group in this molecule are known to enhance binding affinity to biological targets, while the triazole core contributes to metabolic stability. This combination addresses key challenges in modern pharmacology, such as improving drug bioavailability and reducing off-target effects.

The synthesis of CAS 1396856-36-2 typically involves a multi-step process, including click chemistry for the triazole formation and amide coupling reactions. Its molecular weight and logP value suggest favorable ADME properties, making it a subject of ongoing preclinical studies. Many researchers are investigating its potential in cancer therapeutics, given the growing need for targeted therapies with fewer side effects.

From a commercial perspective, N-4-(furan-2-yl)butan-2-yl-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide is available as a high-purity reference standard for research purposes. Its stability under various pH conditions and solubility profile make it suitable for in vitro assays and high-throughput screening platforms. The compound's structure-activity relationship (SAR) is also being explored to optimize its pharmacological profile.

In the context of personalized medicine, this compound represents an exciting avenue for drug repurposing studies. Its multi-target potential aligns with current trends in polypharmacology, where single molecules are designed to interact with multiple disease pathways. The inclusion of both furan and pyridine rings may offer advantages in CNS drug development, addressing the blood-brain barrier penetration challenge.

Quality control of CAS 1396856-36-2 involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy to ensure batch-to-batch consistency. The compound's crystalline form and polymorphism characteristics are also critical for formulation development. As interest grows in small molecule therapeutics, this compound continues to attract attention from both academic and industrial research teams.

Future research directions for N-4-(furan-2-yl)butan-2-yl-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide may focus on its potential in combination therapies and drug synergy studies. The compound's chemical space offers numerous opportunities for derivatization, potentially leading to improved therapeutic indices. With the pharmaceutical industry's shift toward fragment-based drug design, this molecule serves as an excellent scaffold for further optimization.